Cas no 71385-83-6 (6'-O-Acetyldaidzin)

6'-O-Acetyldaidzin is a synthetic derivative of daidzin, a plant steroidal glycoside. It possesses enhanced stability and bioavailability, making it a valuable compound in pharmaceutical and agrochemical research. Its unique structure allows for selective modulation of specific cellular processes, offering potential applications in drug discovery and disease treatment.

6'-O-Acetyldaidzin structure

Product Name:6'-O-Acetyldaidzin

CAS No:71385-83-6

MF:C₂₃H₂₂O₁₀

MW:458.414787769318

CID:565548

PubChem ID:156155

Update Time:2025-10-17

6'-O-Acetyldaidzin Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,7-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-3-(4-hydroxyphenyl)-
- 6-O-Acetyldaidzin
- 6""-O-ACETYLDAIDZIN
- 6''-O-ACETYLDAIDZIN
- Daidzin 6??-O-Acetate
- Daidzin 6''-O-Acetate
- 6&quot
- 6-O-Acethyldaidzin
- Daidzin 6'-O-Acetate
- 7-[(6-O-Acetyl-beta-D-glucopyranosyl)oxy]-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- Acetyldaidzin
- 6"-O-Acetyldaidzin
- 6'-O-Acetyldaidzin
- AKOS030211060
- Daidzin 6-O-acetate
- [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[3-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxan-2-yl]methyl acetate
- UNII-D36K493J05
- 71385-83-6
- daidzein 7-(6-O-acetyl-beta-D-glucoside)
- HY-N4071
- ZMOZJTDOTOZVRT-DODNOZFWSA-N
- W-203601
- ACETYL DAIDZIN (CONSTITUENT OF SOY ISOFLAVONES) [DSC]
- ((2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yloxy)tetrahydro-2H-pyran-2-yl)methyl acetate
- 4H-1-Benzopyran-4-one, 7-(6-O-acetyl-.beta.-D-glucopyranosyl)oxy-3-(4-hydroxyphenyl)-
- 3-(4-Hydroxyphenyl)-4-oxo-4H-chromen-7-yl 6-O-acetyl-.beta.-D-glucopyranoside
- Acetyl-daidzin
- DTXSID40991721
- 4H-1-Benzopyran-4-one, 7-((6-O-acetyl-beta-D-glucopyranosyl)oxy)-3-(4-hydroxyphenyl)-
- 4H-1-BENZOPYRAN-4-ONE, 7-((6-O-ACETYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-3-(4-HYDROXYPHENYL)-
- D36K493J05
- NS00094572
- CS-0030645
- Q27276030
- CHEBI:133395
- FT-0641347
- CHEBI:182656
- [6-[3-(4-hydroxyphenyl)-4-oxidanylidene-chromen-7-yl]oxy-3,4,5-tris(oxidanyl)oxan-2-yl]methyl ethanoate
- [3,4,5-trihydroxy-6-[3-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxan-2-yl]methyl acetate
- Isoflavone base + 2O, O-AcetylHex
- [3,4,5-trihydroxy-6-[3-(4-hydroxyphenyl)-4-oxo-chromen-7-yl]oxy-tetrahydropyran-2-yl]methyl acetate
- A837169
- Daidzein 6''-O-acetate
- Daidzin 6a(2)a(2)-O-acetate
- Inchi： 1S/C23H22O10/c1-11(24)30-10-18-20(27)21(28)22(29)23(33-18)32-14-6-7-15-17(8-14)31-9-16(19(15)26)12-2-4-13(25)5-3-12/h2-9,18,20-23,25,27-29H,10H2,1H3/t18-,20-,21+,22-,23-/m1/s1
- InChI Key： ZMOZJTDOTOZVRT-DODNOZFWSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)O)O)O)OC1=CC=C2C(C(C3C=CC(=CC=3)O)=COC2=C1)=O

Computed Properties

Exact Mass: 458.12100
Monoisotopic Mass: 458.121
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 33
Rotatable Bond Count: 6
Complexity: 746
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 0.7
Topological Polar Surface Area: 152

Experimental Properties

Color/Form: White or nearly white lens powder or crystals
Density: 1.509±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 716.8°C at 760 mmHg
Flash Point: 249.5°C
Refractive Index: 1.653
Solubility: Very slightly soluble (0.11 g/l) (25 º C),
PSA: 155.89000
LogP: 0.91510
Solubility: Insoluble in water, soluble in ethanol.

6'-O-Acetyldaidzin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N4071-1mg	6"-O-Acetyldaidzin	71385-83-6	95.36%	1mg	￥2800	2025-04-16
MedChemExpress	HY-N4071-5mg	6"-O-Acetyldaidzin	71385-83-6	95.36%	5mg	￥5600	2025-04-16
MedChemExpress	HY-N4071-10mg	6"-O-Acetyldaidzin	71385-83-6		10mg	￥11000	2021-07-08
MedChemExpress	HY-N4071-25mg	6"-O-Acetyldaidzin	71385-83-6		25mg	￥19500	2021-07-08
ChemScence	CS-0030645-1mg	6'-O-Acetyldaidzin	71385-83-6		1mg	$680.0	2022-04-26
ChemScence	CS-0030645-5mg	6'-O-Acetyldaidzin	71385-83-6		5mg	$1980.0	2022-04-26
Apollo Scientific	BIA713-1mg	6"-O-Acetyldaidzin	71385-83-6		1mg	£395.00	2025-02-19
Apollo Scientific	BIA713-2mg	6'-O-Acetyldaidzin	71385-83-6		2mg	￡340.00	2022-10-09
Apollo Scientific	BIA713-5mg	6'-O-Acetyldaidzin	71385-83-6		5mg	￡680.00	2022-10-09
TRC	D103540-100mg	Daidzin 6''-O-Acetate	71385-83-6		100mg	$ 9200.00	2023-09-08